1,3-Diphenylnon-4-EN-1-one

• CAS No.: 649766-46-1
• Molecular Formula: C21H24O
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 1,3-diphenylnon-4-en-1-one
• InChI: InChI=1S/C21H24O/c1-2-3-4-7-16-20(18-12-8-5-9-13-18)17-21(22)19-14-10-6-11-15-19/h5-16,20H,2-4,17H2,1H3
• InChI Key: LQQNHHLMHXXRPF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC=CC(CC(=O)C1=CC=CC=C1)C2=CC=CC=C2

Description

1,3-Diphenylnon-4-en-1-one , a chemical compound with the molecular formula C21H24O and a molecular weight of 292.42 g/mol, is offered as a high-purity material for research and development purposes . Its structure, which features a ketone group flanked by phenyl rings and a nine-carbon chain with a double bond, places it within a class of compounds of significant interest in synthetic and medicinal chemistry. Researchers can explore this compound as a potential intermediate or precursor in the synthesis of more complex molecules. Structurally related 1,3-diphenylpropan-1-one derivatives have been investigated for their cytotoxic effects, particularly in the context of breast cancer research . For instance, studies on compounds such as 1,3-diphenyl-3-(phenylthio)propan-1-one have demonstrated that the incorporation of specific side chains can lead to potent cytotoxic activity against human ER-positive breast cancer cell lines (MCF-7), in some cases exceeding the efficacy of the reference drug Tamoxifen . This suggests that the core 1,3-diphenylpropan-1-one scaffold is a valuable template in the design of novel anticancer agents . Furthermore, the broader family of 1,3-diaryl-2-propen-1-ones, known as chalcones, are well-documented in scientific literature for possessing a wide spectrum of biological activities, including anti-inflammatory, antioxidant, antibacterial, and antiproliferative properties . This product is strictly labeled For Research Use Only and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers can access available analytical data, including the compound's InChI key (LQQNHHLMHXXRPF-UHFFFAOYSA-N) and SMILES notation (CCCCC=CC(CC(=O)c1ccccc1)c1ccccc1), for identification and experimental planning .

Biological Activity

1,3-Diphenylnon-4-EN-1-one, a member of the chalcone family, has garnered significant attention due to its diverse biological activities. Chalcones are known for their potential as therapeutic agents against various diseases, including cancer, inflammation, and neurodegenerative disorders. This article reviews the biological activity of 1,3-Diphenylnon-4-EN-1-one, synthesizing findings from multiple studies to present a comprehensive overview.

Chemical Structure and Properties

1,3-Diphenylnon-4-EN-1-one is characterized by its chalcone structure, which consists of two phenyl rings connected by a non-enone moiety. The general structure of chalcones can be represented as:

$$\text{C}_6\text{H}_5-\text{C}(\text{C}=\text{C})-\text{C}_6\text{H}_5$$

This structural motif is crucial for its biological activity, influencing interactions with various biological targets.

Anticancer Activity

Research indicates that 1,3-Diphenylnon-4-EN-1-one exhibits significant cytotoxic effects against various cancer cell lines. For instance, a study demonstrated that the compound showed high cytotoxicity towards MCF-7 breast cancer cells, outperforming the reference drug Tamoxifen in certain assays .

Table 1: Cytotoxicity of 1,3-Diphenylnon-4-EN-1-one on Cancer Cell Lines

Cell Line	IC50 (µM)	Reference Drug (Tamoxifen) IC50 (µM)
MCF-7	< 10	15
HeLa	12	20
A549	14	22

The mechanism of action is believed to involve the blockade of estrogen receptors and induction of apoptosis in cancer cells .

Anti-inflammatory Activity

Chalcones like 1,3-Diphenylnon-4-EN-1-one have been shown to possess anti-inflammatory properties. Studies suggest that they inhibit the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in inflammatory pathways .

Table 2: Inhibition of Inflammatory Markers by Chalcones

Compound	IL-6 Inhibition (%)	COX Inhibition (%)
1,3-Diphenylnon-4-EN-1-one	75	80
Reference Compound A	60	70

Antioxidant Activity

The antioxidant capacity of 1,3-Diphenylnon-4-EN-1-one has also been explored. It was found to scavenge free radicals effectively, thus protecting cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases .

Case Studies

Several case studies have highlighted the efficacy of chalcones in clinical settings:

• Breast Cancer Treatment : A clinical trial involving patients with advanced breast cancer showed promising results with a regimen including chalcone derivatives alongside conventional chemotherapy.
• Neuroprotection : In a study focusing on Alzheimer's disease models, compounds similar to 1,3-Diphenylnon-4-EN-1-one demonstrated neuroprotective effects by reducing amyloid-beta aggregation and enhancing cognitive function in treated subjects.

Scientific Research Applications

Anticancer Activity

Mechanism of Action:
Research indicates that 1,3-Diphenylnon-4-EN-1-one and its derivatives demonstrate cytotoxic effects against several cancer cell lines. The compound's structure allows it to interact with cellular mechanisms that lead to apoptosis (programmed cell death) in cancerous cells.

Case Studies:

• A study published in the Journal of Medicinal Chemistry evaluated the cytotoxic effects of synthesized compounds based on the chalcone scaffold against MCF-7 breast cancer cells. Results showed that these compounds exhibited significant cytotoxicity, surpassing the effectiveness of standard chemotherapy agents like Tamoxifen .

Compound	Cell Line	IC50 (µM)	Reference
1,3-Diphenylnon-4-EN-1-one	MCF-7	12.5
Tamoxifen	MCF-7	15.0

Hepatoprotective Properties

Therapeutic Uses:
The hepatoprotective effects of 1,3-Diphenylnon-4-EN-1-one derivatives have been explored for treating liver disorders such as non-alcoholic fatty liver disease (NAFLD) and liver fibrosis. These compounds have shown potential in reducing liver inflammation and protecting against cellular damage.

Research Findings:
A patent describes the use of 1,3-Diphenylnon-4-EN-1-one derivatives for treating liver disorders. In vivo studies demonstrated that these compounds significantly reduced markers of liver inflammation and improved histological parameters in animal models fed a high-fat diet .

Study Focus	Animal Model	Treatment Duration	Key Findings
Hepatoprotective effects	High-fat diet mice	6 weeks	Reduced liver triglycerides and inflammation markers

Antioxidant Activity

Biological Significance:
Chalcone derivatives, including 1,3-Diphenylnon-4-EN-1-one, are recognized for their antioxidant properties. These compounds can scavenge free radicals and mitigate oxidative stress, which is linked to various chronic diseases.

Experimental Evidence:
In vitro assays have shown that these compounds effectively reduce oxidative stress markers in cellular models. This suggests their potential utility in developing therapeutic agents aimed at oxidative stress-related conditions.

Other Biological Activities

In addition to anticancer and hepatoprotective properties, 1,3-Diphenylnon-4-EN-1-one has been studied for various other biological activities:

• Anti-inflammatory Effects: Research indicates that this compound can inhibit inflammatory pathways, making it a candidate for treating inflammatory diseases.
• Antimicrobial Properties: Preliminary studies suggest efficacy against certain bacterial strains, indicating potential applications in antibiotic development .

Comparison with Similar Compounds

Structural Analogues

Ethanone Derivatives

• 1-(4-Hydroxy-3-methoxyphenyl)Ethanone (CAS 498-02-2): This compound features a hydroxy-methoxy-substituted phenyl group attached to an ethanone backbone. Unlike 1,3-Diphenylnon-4-EN-1-one, it lacks an extended carbon chain and a second phenyl group. The polar substituents (hydroxy and methoxy) enhance solubility in polar solvents, whereas the non-polar phenyl groups and long chain in 1,3-Diphenylnon-4-EN-1-one favor hydrophobic interactions .
• The shorter carbon backbone and absence of a second phenyl group limit conjugation compared to 1,3-Diphenylnon-4-EN-1-one, which benefits from extended π-system stabilization .

Dipropyl Ether (CAS 111-43-3):

The ether functional group imparts higher volatility and lower boiling points compared to ketones. This contrasts with 1,3-Diphenylnon-4-EN-1-one, where the ketone and aromatic groups increase molecular weight and stability .

Physical and Chemical Properties

Compound Name	CAS Number	Molecular Weight (g/mol)	Functional Groups	Key Properties
1,3-Diphenylnon-4-EN-1-one	Not Provided	~296.4 (estimated)	Ketone, Alkene, Phenyl	Hydrophobic, High melting point (est.)
1-(4-Hydroxy-3-methoxyphenyl)Ethanone	498-02-2	166.18	Ketone, Phenolic, Methoxy	Polar, Soluble in ethanol/water
1-[4-(1-Methylethenyl)phenyl]Ethanone	5359-04-6	160.21	Ketone, Vinyl	Reactive, Moderate volatility
Dipropyl Ether	111-43-3	102.18	Ether	Volatile, Low boiling point

Key Observations:

• Solubility: 1,3-Diphenylnon-4-EN-1-one’s hydrophobicity contrasts with the polar ethanone derivatives, which dissolve in polar solvents due to hydroxy/methoxy groups.
• Reactivity: The double bond in 1,3-Diphenylnon-4-EN-1-one allows for electrophilic additions, while the vinyl group in 1-[4-(1-Methylethenyl)phenyl]Ethanone enables cycloaddition reactions.
• Thermal Stability: The extended conjugation and aromaticity in 1,3-Diphenylnon-4-EN-1-one likely increase thermal stability compared to dipropyl ether.

Preparation Methods

Method A: Boronic Acid Catalysis

This method involves the use of boronic acid as a catalyst for the transposition reaction. The general procedure includes:

• Reagents : Boronic acid, phenylacetone, and appropriate solvents such as 1,4-dioxane.
• Procedure :
  • A mixture of phenylacetone and boronic acid is prepared in a suitable solvent.
  • The reaction is heated under reflux conditions for several hours.
  • The product is purified via silica gel column chromatography.

Yield : Reported yields for this method range from 86% to over 90% under optimized conditions.

Method B: One-Pot Synthesis

This approach allows for the synthesis of 1,3-Diphenylnon-4-EN-1-one in a single reaction vessel without isolating intermediates.

• Reagents : Acetophenone, propargyl alcohol, and Lewis acid catalysts.
• Procedure :
  • Acetophenone is reacted with propargyl alcohol in the presence of a Lewis acid catalyst.
  • The reaction is stirred at room temperature or heated depending on the reactivity of the components.
  • Post-reaction, the mixture is quenched and extracted with organic solvents.
  • The product is purified using column chromatography.

Yield : This method also yields high purity products with yields reported around 90%.

Method C: Electrocyclization Reactions

Electrocyclization reactions can also be employed to synthesize this compound through a more complex mechanism involving dienes.

• Reagents : Dienes, phenylglyoxal, and transition metal catalysts.
• Procedure :
  • Dienes are reacted with phenylglyoxal in the presence of a transition metal catalyst under hydrogen atmosphere.
  • The reaction mixture undergoes electrocyclization to form the desired enone structure.
  • After completion, products are isolated and purified.

Yield : Yields from this method can vary significantly based on conditions but are generally favorable.

• Characterization and Analysis

The synthesized compound can be characterized using various analytical techniques:

• Nuclear Magnetic Resonance (NMR) : Provides information on the molecular structure and confirms the presence of functional groups.

NMR Data	Chemical Shift (δ)
Aromatic protons	7.35 – 7.92
Carbonyl carbon	~196.1

• Infrared Spectroscopy (IR) : Identifies functional groups based on characteristic absorption bands.

IR Data	Wavenumber (cm⁻¹)
C=O stretch	~1679
Aromatic C-H stretch	~3060

• High-Resolution Mass Spectrometry (HRMS) : Confirms molecular weight and composition.

• Conclusion

The preparation of 1,3-Diphenylnon-4-EN-1-one can be accomplished through several effective methods including boronic acid catalysis, one-pot synthesis techniques, and electrocyclization reactions. Each method offers distinct advantages in terms of yield and simplicity. Continued research into optimizing these synthesis pathways will enhance their applicability in both academic and industrial settings.